Cas no 1261937-04-5 (4-[4-(Piperidin-1-ylsulfonyl)phenyl]picolinic acid)

• Product Name: 4-[4-(Piperidin-1-ylsulfonyl)phenyl]picolinic acid
• CAS No: 1261937-04-5
• MF: C₁₇H₁₈N₂O₄S
• MW: 346.400823116302
• MDL: MFCD18318791
• CID: 5148688
• Update Time: 2025-06-08

4-[4-(Piperidin-1-ylsulfonyl)phenyl]picolinic acid Chemical and Physical Properties

Names and Identifiers

• 4-[4-(Piperidin-1-ylsulfonyl)phenyl]picolinic acid
• 2-Pyridinecarboxylic acid, 4-[4-(1-piperidinylsulfonyl)phenyl]-

• MDL： MFCD18318791
• Inchi： 1S/C17H18N2O4S/c20-17(21)16-12-14(8-9-18-16)13-4-6-15(7-5-13)24(22,23)19-10-2-1-3-11-19/h4-9,12H,1-3,10-11H2,(H,20,21)
• InChI Key： IXZGNYBYGMDFEB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2C=CN=C(C(=O)O)C=2)=CC=1)(N1CCCCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 531
• XLogP3: 2.3
• Topological Polar Surface Area: 96

Additional information on 4-[4-(Piperidin-1-ylsulfonyl)phenyl]picolinic acid

Comprehensive Overview of 4-[4-(Piperidin-1-ylsulfonyl)phenyl]picolinic acid (CAS No. 1261937-04-5)

4-[4-(Piperidin-1-ylsulfonyl)phenyl]picolinic acid (CAS No. 1261937-04-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique piperidine and picolinic acid moieties, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which include a sulfonyl linker and an aromatic phenyl group, making it a versatile intermediate in synthetic chemistry.

The compound's CAS number 1261937-04-5 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documents. Its molecular structure, combining piperidin-1-ylsulfonyl and picolinic acid components, suggests potential interactions with biological targets, such as enzymes or receptors. This has led to its investigation in the context of medicinal chemistry, where it may contribute to the development of novel therapeutics for conditions like inflammation or metabolic disorders.

In recent years, the demand for high-purity chemical intermediates like 4-[4-(Piperidin-1-ylsulfonyl)phenyl]picolinic acid has surged, driven by advancements in high-throughput screening and combinatorial chemistry. These techniques rely on structurally diverse compounds to identify promising drug candidates. The compound's sulfonamide group, in particular, is a common pharmacophore found in many FDA-approved drugs, underscoring its relevance in modern drug design.

From a synthetic perspective, CAS 1261937-04-5 exemplifies the growing trend toward fragment-based drug discovery. Its modular structure allows for easy derivatization, enabling researchers to fine-tune its physicochemical properties. This adaptability is crucial for optimizing bioavailability and target selectivity, two key challenges in pharmaceutical development. Additionally, the compound's aromatic picolinic acid segment may enhance metal-binding capabilities, opening doors to applications in chelation therapy or catalysis.

Environmental and green chemistry considerations are also shaping the discourse around compounds like 4-[4-(Piperidin-1-ylsulfonyl)phenyl]picolinic acid. Researchers are increasingly focused on sustainable synthesis routes that minimize waste and energy consumption. The compound's potential as a biodegradable intermediate aligns with these goals, making it a subject of interest for eco-friendly pharmaceutical manufacturing.

In summary, 4-[4-(Piperidin-1-ylsulfonyl)phenyl]picolinic acid (CAS No. 1261937-04-5) represents a compelling case study in the intersection of structural diversity, drug discovery, and sustainable chemistry. Its multifaceted applications and adaptability position it as a valuable tool for researchers tackling some of the most pressing challenges in modern science.